Cas no 105183-69-5 (1,3-dimethyl-5-prop-2-enylpyrimidine-2,4-dione)

• Product Name: 1,3-dimethyl-5-prop-2-enylpyrimidine-2,4-dione
• CAS No: 105183-69-5
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 1150887
• PubChem ID: 13692830
• Update Time: 2025-04-20

1,3-dimethyl-5-prop-2-enylpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-5-prop-2-enylpyrimidine-2,4-dione
• 105183-69-5
• 1,3-Dimethyl-5-(prop-2-en-1-yl)pyrimidine-2,4(1H,3H)-dione
• DTXSID40546851

• Inchi： 1S/C9H12N2O2/c1-4-5-7-6-10(2)9(13)11(3)8(7)12/h4,6H,1,5H2,2-3H3
• InChI Key： PGFWDLWGRQVJPQ-UHFFFAOYSA-N
• SMILES： O=C1C(CC=C)=CN(C)C(N1C)=O

Computed Properties

• Exact Mass: 180.08996
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.62